4-{1-cyano-2-[5-(4-fluoro-2-nitrophenyl)-2-furyl]vinyl}benzonitrile

• IUPAC Name: 4-[(E)-1-cyano-2-[5-(4-fluoro-2-nitrophenyl)furan-2-yl]ethenyl]benzonitrile
• InChI: InChI=1S/C20H10FN3O3/c21-16-5-7-18(19(10-16)24(25)26)20-8-6-17(27-20)9-15(12-23)14-3-1-13(11-22)2-4-14/h1-10H/b15-9-
• InChI Key: BZESEXXFLBSPMV-DHDCSXOGSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C(=CC2=CC=C(O2)C3=C(C=C(C=C3)F)[N+](=O)[O-])C#N
• Isomeric SMILES: C1=CC(=CC=C1C#N)/C(=C\C2=CC=C(O2)C3=C(C=C(C=C3)F)[N+](=O)[O-])/C#N
• Molecular Formula: C20H10FN3O3
• Molecular Weight: 359.3 g/mol

Description

4-{1-cyano-2-[5-(4-fluoro-2-nitrophenyl)-2-furyl]vinyl}benzonitrile is a useful research compound. Its molecular formula is C20H10FN3O3 and its molecular weight is 359.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 359.07061935 g/mol and the complexity rating of the compound is 678. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Furan Compounds

Studies on the synthesis of furan compounds, including derivatives similar to the chemical structure of interest, have demonstrated methods for creating complex organic structures with potential applications in material science and organic synthesis. For instance, the synthesis of various furan derivatives has been explored, revealing their potential as intermediates in organic synthesis and materials science due to their unique chemical properties (Hirao & Kato, 1972).

Fluorescent Probes for Metal Ion Detection

The development of fluorescent probes based on cyanostilbene derivatives has shown significant selectivity and sensitivity towards metal ions like Hg(2+), indicating their potential for environmental monitoring and biological applications. These probes leverage the aggregation-induced emission (AIE) feature, making them valuable tools for quantitative detection of specific metal ions (Wang et al., 2015).

Photorefractive Polymer Composites

Research into photorefractive polymer composites incorporating specific chromophores demonstrates advancements in materials with excellent phase stability and potential for optical storage and processing applications. These composites have shown promising results in ellipsometric measurements and four-wave mixing experiments, indicating their utility in future photonic technologies (Hendrickx et al., 1998).

Antibacterial Activity of Furan Derivatives

Synthesis studies on furan compounds have also highlighted their antibacterial properties, especially against Staphylococcus aureus, showcasing the potential of these compounds in developing new antibacterial agents (Hirao & Kato, 1971).

Y-shaped Fluorophores with Imidazole Core

The synthesis and characterization of Y-shaped fluorophores bearing an imidazole core have been explored, revealing their promising optical properties for applications in fluorescent imaging and materials science. These compounds exhibit intense emission and excellent photostabilities, underscoring their potential in photonic and imaging technologies (Ozturk et al., 2012).